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Compound of Interest

Compound Name: trans-3-Phenyl-D-proline

Cat. No.: B055599 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of trans-
3-Phenyl-D-proline (CAS: 118758-50-2). Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance. While some

data suggests that similar, non-substituted proline compounds may be suitable for sanitary

sewer disposal, the specific environmental and safety profile of the phenyl-substituted

derivative is not definitively established. Therefore, a cautious approach is mandated.

Immediate Safety Protocols
Before handling trans-3-Phenyl-D-proline, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE). Treat this compound with the same respect as any novel

chemical entity where toxicological properties may not be fully characterized.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification

Eye/Face Protection
Wear chemical safety goggles or glasses with

side-shields.

Hand Protection

Use chemically impermeable gloves (e.g., nitrile,

neoprene). Inspect gloves for integrity before

each use.

Body Protection
A standard laboratory coat is required to prevent

skin contact.

Respiratory Protection
If handling fine powders or generating dust, a

NIOSH-approved respirator is recommended.

Always work in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize inhalation exposure.

Step-by-Step Disposal Procedure
The recommended disposal method for trans-3-Phenyl-D-proline is through your institution's

official chemical waste management program. Do not discharge this chemical into sanitary

sewer systems without explicit approval from your environmental health and safety department.

Waste Collection:

Collect waste trans-3-Phenyl-D-proline, whether in solid form or in solution, in a

designated and compatible waste container.

Ensure the container is in good condition, with a secure, leak-proof lid.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Labeling:

Clearly and accurately label the waste container. The label should include:

The full chemical name: "trans-3-Phenyl-D-proline"
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The CAS Number: "118758-50-2"

The words "Hazardous Waste" or "Chemical Waste for Disposal"

An indication of the contents (e.g., "Solid," or if in solution, the solvent and approximate

concentration).

Storage:

Store the sealed and labeled waste container in a designated, well-ventilated satellite

accumulation area.

This area should be away from incompatible materials and general laboratory traffic.

Follow all institutional guidelines for the storage of chemical waste.

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or equivalent

department to schedule a pickup for the chemical waste.

Provide them with all necessary information about the waste stream.

Only trained and authorized personnel should handle the final transport and disposal of

the chemical waste.

Spill and Emergency Procedures
In the event of a spill, prompt and appropriate action is crucial.

Evacuate and Ventilate: Clear the immediate area of the spill and ensure adequate

ventilation.

Containment: Prevent the further spread of the spilled material. For solid spills, avoid

generating dust.

Collection: Carefully sweep or scoop up the solid material. Use non-sparking tools if there is

any fire risk. For liquid spills, use an inert absorbent material (e.g., vermiculite, dry sand).
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Containerization: Place the collected material into a suitable, clearly labeled, and sealed

container for disposal as chemical waste.

Decontamination: Thoroughly clean the spill area with an appropriate solvent or detergent

and water, collecting the cleaning materials for disposal as hazardous waste.

Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of trans-3-Phenyl-D-proline.
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trans-3-Phenyl-D-proline Waste Generated
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Caption: Disposal workflow for trans-3-Phenyl-D-proline waste.

To cite this document: BenchChem. [Proper Disposal of trans-3-Phenyl-D-proline: A Safety
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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